N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide

• Molecular Formula: C11H12N6O2S
• Molecular Weight: 292.32 g/mol
• IUPAC Name: N-(3-cyano-4,5-dimethylfuran-2-yl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C11H12N6O2S/c1-6-7(2)19-10(8(6)4-12)13-9(18)5-20-11-14-15-16-17(11)3/h5H2,1-3H3,(H,13,18)
• InChI Key: NEDAUDJEFIATPO-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=C1C#N)NC(=O)CSC2=NN=NN2C)C

Description

N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas, including cancer research, cardiovascular disease, and neurological disorders. In

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes or signaling pathways that are involved in cancer cell growth, vasodilation, or neuroprotection.
Biochemical and Physiological Effects:
N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which could lead to the inhibition of cancer cell growth. In blood vessels, this compound has been shown to relax smooth muscle cells, which could lead to vasodilation and a decrease in blood pressure. In the brain, this compound has been shown to have neuroprotective effects, which could help to prevent or slow the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide in lab experiments is its potential as a multi-targeted agent. This compound has shown promise in various areas of research, which could make it a valuable tool for studying different diseases and pathways. However, one limitation is that the mechanism of action of this compound is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are many future directions for research on N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide. One area of interest is the development of more potent analogs of this compound that could have even greater efficacy in cancer research, cardiovascular disease, and neurological disorders. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of this compound, which could help to optimize its use in experimental models. Finally, more research is needed to fully understand the mechanism of action of this compound, which could lead to the development of new therapeutic targets and treatment strategies.

Synthesis Methods

The synthesis method for N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide involves several steps. The starting materials are 3-cyano-4,5-dimethyl-2-furan carboxylic acid and 1-methyl-1H-tetrazole-5-thiol. These two compounds are reacted together in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the desired product.

Scientific Research Applications

N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been studied for its potential use in scientific research. One area of interest is cancer research, where this compound has shown promise as a potential anticancer agent. Studies have shown that N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide is able to inhibit the growth of cancer cells in vitro and in vivo.
Another area of interest is cardiovascular disease, where N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been shown to have potential as a vasodilator. Studies have shown that this compound is able to relax blood vessels, which could have implications for the treatment of hypertension and other cardiovascular diseases.
Finally, N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has also been studied for its potential use in neurological disorders. Studies have shown that this compound is able to cross the blood-brain barrier and has neuroprotective properties, which could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.